Cas no 1261813-46-0 (3-Amino-4-nitrobenzyl chloride)

• Product Name: 3-Amino-4-nitrobenzyl chloride
• CAS No: 1261813-46-0
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 4981824
• Update Time: 2025-06-08

3-Amino-4-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-nitrobenzyl chloride

• Inchi： 1S/C7H7ClN2O2/c8-4-5-1-2-7(10(11)12)6(9)3-5/h1-3H,4,9H2
• InChI Key： JIKUIDZHLZQJED-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C=1)N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 2
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-Amino-4-nitrobenzyl chloride

Recent Advances in the Application of 3-Amino-4-nitrobenzyl chloride (CAS: 1261813-46-0) in Chemical Biology and Pharmaceutical Research

3-Amino-4-nitrobenzyl chloride (CAS: 1261813-46-0) is a key intermediate in the synthesis of various bioactive compounds and pharmaceuticals. Recent studies have highlighted its versatility in medicinal chemistry, particularly in the development of novel therapeutic agents. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 3-Amino-4-nitrobenzyl chloride as a precursor for the synthesis of potent kinase inhibitors. The compound's nitro and amino functional groups were strategically modified to enhance binding affinity and selectivity towards specific kinase targets. The resulting inhibitors demonstrated promising activity against cancer cell lines, with IC50 values in the nanomolar range. This work underscores the compound's potential in oncology drug discovery.

Another significant application was reported in ACS Chemical Biology, where 3-Amino-4-nitrobenzyl chloride was employed as a building block for the development of fluorescent probes. These probes were designed to detect reactive oxygen species (ROS) in live cells, offering new tools for studying oxidative stress-related diseases. The unique electronic properties of the nitrobenzyl moiety enabled precise tuning of the probes' fluorescence characteristics, making them highly sensitive and selective for ROS detection.

Recent patent filings (WO2023051234) have also highlighted the use of 3-Amino-4-nitrobenzyl chloride in the synthesis of antimicrobial agents. The compound's reactivity allows for efficient incorporation into heterocyclic scaffolds, which exhibit broad-spectrum activity against drug-resistant bacterial strains. These findings open new avenues for addressing the global challenge of antibiotic resistance.

In conclusion, 3-Amino-4-nitrobenzyl chloride (CAS: 1261813-46-0) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to diagnostic probe development, demonstrate its importance in advancing biomedical science. Future research should focus on optimizing its synthetic pathways and exploring novel derivatives with enhanced biological activities.